Cas no 1009036-31-0 (7,8-difluoroquinazolin-4-amine)

• Product Name: 7,8-difluoroquinazolin-4-amine
• CAS No: 1009036-31-0
• MF: C₈H₅F₂N₃
• MW: 181.142207860947
• CID: 4559043
• Update Time: 2022-09-23

7,8-difluoroquinazolin-4-amine Chemical and Physical Properties

Names and Identifiers

• 7,8-difluoroquinazolin-4-amine

• Inchi： 1S/C8H5F2N3/c9-5-2-1-4-7(6(5)10)12-3-13-8(4)11/h1-3H,(H2,11,12,13)
• InChI Key： RZQVCRJHABLVTP-UHFFFAOYSA-N
• SMILES： N1=C2C(C=CC(F)=C2F)=C(N)N=C1

Computed Properties

• Exact Mass: 181.045153g/mol
• Monoisotopic Mass: 181.045153g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 190
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 181.14g/mol
• XLogP3: 1.4
• Topological Polar Surface Area: 51.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Quinazolines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Benzodiazines Quinazolines